molecular formula C17H33NO2 B14659071 2,2,6,6-Tetramethylpiperidin-4-YL octanoate CAS No. 43224-78-8

2,2,6,6-Tetramethylpiperidin-4-YL octanoate

Cat. No.: B14659071
CAS No.: 43224-78-8
M. Wt: 283.4 g/mol
InChI Key: ZSRKUPSCNJJDFH-UHFFFAOYSA-N
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Description

2,2,6,6-Tetramethylpiperidin-4-YL octanoate is an organic compound belonging to the class of piperidines. It is characterized by the presence of a piperidine ring substituted with four methyl groups at positions 2, 2, 6, and 6, and an octanoate ester group at position 4. This compound is known for its stability and unique chemical properties, making it valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,2,6,6-Tetramethylpiperidin-4-YL octanoate

Properties

CAS No.

43224-78-8

Molecular Formula

C17H33NO2

Molecular Weight

283.4 g/mol

IUPAC Name

(2,2,6,6-tetramethylpiperidin-4-yl) octanoate

InChI

InChI=1S/C17H33NO2/c1-6-7-8-9-10-11-15(19)20-14-12-16(2,3)18-17(4,5)13-14/h14,18H,6-13H2,1-5H3

InChI Key

ZSRKUPSCNJJDFH-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCC(=O)OC1CC(NC(C1)(C)C)(C)C

Origin of Product

United States

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